Cas no 349479-42-1 (5-Ethoxy-2-(hydroxymethyl)-4-methyl-1,2,4-triazol-3-one)

• Product Name: 5-Ethoxy-2-(hydroxymethyl)-4-methyl-1,2,4-triazol-3-one
• CAS No: 349479-42-1
• MF: C₆H₁₁N₃O₃
• MW: 173.169841051102
• CID: 302784
• Update Time: 2023-08-02

5-Ethoxy-2-(hydroxymethyl)-4-methyl-1,2,4-triazol-3-one Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazol-3-one,5-ethoxy-2,4-dihydro-2-(hydroxymethyl)-4-methyl-
• 3H-1,2,4-Triazol-3-one,5-ethoxy-2,4-dihydro-2-(hydroxymethyl)-4-methyl-(9CI)
• 3-Ethoxy-1-(hydroxymethyl)-4-methyl-1H-1,2,4-triazol-5(4H)-one
• 5-Ethoxy-2-(hydroxymethyl)-4-methyl-1,2,4-triazol-3-one

• Inchi： 1S/C6H11N3O3/c1-3-12-5-7-9(4-10)6(11)8(5)2/h10H,3-4H2,1-2H3
• InChI Key： ULQFOBWXZKNVEJ-UHFFFAOYSA-N
• SMILES： O(CC)C1=NN(CO)C(N1C)=O

Computed Properties

• Exact Mass: 173.08
• Monoisotopic Mass: 173.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.4